Cas no 760192-33-4 (1,2,4,5-TETRAZINE, HYDRATE (5:12))

• Product Name: 1,2,4,5-TETRAZINE, HYDRATE (5:12)
• CAS No: 760192-33-4
• MF: C₁₀H₃₄N₂₀O₁₂
• MW: 626.503756999969
• CID: 3177189
• PubChem ID: 85997260
• Update Time: 2025-04-21

1,2,4,5-TETRAZINE, HYDRATE (5:12) Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-TETRAZINE, HYDRATE (5:12)
• 760192-33-4
• 1,2,4,5-Tetrazine hydrate(5:12)

• Inchi： 1S/5C2H2N4.12H2O/c5*1-3-5-2-6-4-1;;;;;;;;;;;;/h5*1-2H;12*1H2
• InChI Key： ZDJUCLVMRQJHTL-UHFFFAOYSA-N
• SMILES： O.O.O.O.O.O.O.O.O.O.O.O.N1C=NN=CN=1.N1C=NN=CN=1.N1C=NN=CN=1.N1C=NN=CN=1.N1C=NN=CN=1

Computed Properties

• Exact Mass: 626.26650660Da
• Monoisotopic Mass: 626.26650660Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 32
• Heavy Atom Count: 42
• Rotatable Bond Count: 0
• Complexity: 26.5
• Covalently-Bonded Unit Count: 17
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 270Ų